2-Carboxy-7-methylimidazo[1,2-a]pyridine-6-boronic acid

• CAS: 2377609-21-5
• Molecular Formula: C9H9BN2O4
• Molecular Weight: 219.99
• SMILES: B(C1=CN2C=C(N=C2C=C1C)C(=O)O)(O)O
• InChI: InChI=1S/C9H9BN2O4/c1-5-2-8-11-7(9(13)14)4-12(8)3-6(5)10(15)16/h2-4,15-16H,1H3,(H,13,14)
• InChIKey: ZKOVOMOSEDIETH-UHFFFAOYSA-N
• Solubility: not available

2-Carboxy-7-methylimidazo[1,2-a]pyridine-6-boronic Acid: Trifunctional Heterocyclic Building Block

2-Carboxy-7-methylimidazo[1,2-a]pyridine-6-boronic acid is a highly functionalized heterocyclic building block within the imidazo[1,2-a]pyridine family, combining a 6-position boronic acid, a 2-position carboxylic acid, and a 7-position methyl group on the same scaffold . Its canonical SMILES (CC1=CC2=NC(C(=O)O)=CN2C=C1B(O)O), molecular weight (219.99 g/mol), and predicted physicochemical properties (density 1.47±0.1 g/cm³, pKa -4.25±0.41) establish it as a structurally dense, polar intermediate with orthogonal reactive handles . It is supplied as a solid with purities ranging from 95% to 98% for use in research and development settings . The compound belongs to a broader patent class of imidazo[1,2-a]pyridine-6-boronic acid pinacol ester derivatives, underscoring its relevance in pharmaceutical synthesis programs [1].

● Orthogonal boronic acid and carboxylic acid handles enable sequential functionalization

● Predicted low logP and ionizable carboxyl group may improve aqueous-solution handling

● Imidazo[1,2-a]pyridine core appears in patent-class families relevant to pharmaceutical synthesis

Supplied at research-grade purities; experimental property validation recommended.

• [1] CN102786543A – Preparation methods for imidazole[1,2-a]pyridine-6-boric acid pinacol ester and derivatives thereof. Google Patents. View Source

Why This Scaffold Cannot Be Replaced by Simpler Imidazo[1,2-a]pyridine Boronic Acids

Procurement decisions based solely on the imidazo[1,2-a]pyridine-6-boronic acid pharmacophore ignore profound differences in solubility, ionization, and downstream synthetic utility that directly determine experimental outcome. The 2-carboxy substituent dramatically alters calculated logP, logD, hydrogen-bond donor/acceptor counts, and aqueous solubility relative to unsubstituted or methyl-only analogs . Furthermore, the presence of two orthogonal acid handles (carboxylic acid and boronic acid) enables sequential chemoselective transformations—amide coupling at the 2-position followed by Suzuki–Miyaura coupling at the 6-position—that simpler 6-boronic acid congeners cannot support without additional protection/deprotection steps [1]. These physicochemical and synthetic distinctions mean that direct substitution with 7-methylimidazo[1,2-a]pyridine-6-boronic acid or imidazo[1,2-a]pyridine-6-boronic acid will lead to altered reaction yields, different purification requirements, and loss of designed chemical diversity in parallel synthesis campaigns [2].

This Scaffold

Simpler 6-Boronic Acid Analogs

Provides orthogonal COOH and B(OH)₂ for sequential amidation–Suzuki without protecting groups

vs

Single B(OH)₂ handle; carboxyl installation requires extra steps and may alter overall yield

Predicted low logP and carboxylate anion at physiological pH may give greater aqueous solubility

vs

Higher logP and neutral species may result in lower aqueous solubility, complicating workup

3 HBD / 5 HBA — richer hydrogen-bonding capacity for target engagement

vs

2 HBD / 4 HBA — reduced H-bond count may limit pharmacophore diversity

• [1] CN102786543A – Preparation methods for imidazole[1,2-a]pyridine-6-boric acid pinacol ester and derivatives thereof, illustrating synthetic utility of 6-boronic acid derivatives in Suzuki coupling. View Source
• [2] Bayer HealthCare Pharmaceuticals Patent: Carboxy-substituted imidazo[1,2-a]pyridinecarboxamides and their use as soluble guanylate cyclase stimulants. Typeset.io reference. View Source

Quantitative Differentiation Versus Closest Analogs

Aqueous Solubility and LogD Shift from 2-Carboxyl Group

The target compound is substantially more hydrophilic than its non-carboxylated analog, 7-methylimidazo[1,2-a]pyridine-6-boronic acid (CAS 957062-57-6). While the comparator exhibits an ACD/LogP of 1.18 and an ACD/LogD (pH 7.4) of 0.75 , the target compound carries a vendor-reported LogP of -0.98 (Leyan) or 0.77 (Fluorochem), reflecting the dominant influence of the ionizable carboxylic acid . The predicted acid dissociation constant for the target is pKa -4.25±0.41, compared with pKa 7.24±0.43 for the non-carboxylated analog . This translates to a difference of more than 11 pKa units, meaning the target compound exists predominantly as a carboxylate anion at physiological pH, enhancing aqueous solubility and reducing non-specific protein binding.

Solubility & LogD Shift

Data to verify

Target LogP: −0.98
pKa: −4.25

Δ

Comparator LogP: 1.18
pKa: 7.24

Predicted >2 log unit lower lipophilicity; carboxylate anion at phys. pH

Computed values; experimental validation recommended

Evidence Dimension	Lipophilicity (LogP/LogD) and ionization (pKa)
Target Compound Data	LogP -0.98 (Leyan) to 0.77 (Fluorochem); pKa -4.25±0.41 (ChemicalBook predicted)
Comparator Or Baseline	7-Methylimidazo[1,2-a]pyridine-6-boronic acid (CAS 957062-57-6): ACD/LogP 1.18, ACD/LogD (pH 7.4) 0.75; pKa 7.24±0.43 (ChemicalBook predicted)
Quantified Difference	LogP difference: 2.16–2.18 log units; LogD (pH 7.4) difference: ~1.7 log units; pKa difference: ~11.5 units
Conditions	Predicted physicochemical parameters; experimental validation recommended.

Why This Matters

For medicinal chemistry campaigns, dramatically higher aqueous solubility and lower logD reduce the risk of late-stage attrition due to poor pharmacokinetics, making the target compound a more suitable starting point for lead optimization than non-carboxylated analogs.

Expanded Hydrogen-Bond Donor/Acceptor Capacity

The target compound possesses 3 hydrogen-bond donor sites (two boronic acid OH plus carboxylic acid OH) and 5 hydrogen-bond acceptor sites, totaling 8 H-bond-capable sites . In contrast, the comparator 7-methylimidazo[1,2-a]pyridine-6-boronic acid has only 2 hydrogen-bond donors and 4 acceptors—a net reduction of 1 donor and 1 acceptor . The additional H-bond capacity of the target compound, due to the carboxylic acid moiety, enables a richer array of potential interactions with biological targets (kinase hinge regions, protease active sites, etc.) and can be exploited for improved ligand efficiency and selectivity in fragment-based drug design.

H-Bond Donor/Acceptor Count

Data to verify

HBD: 3
HBA: 5

Δ +1/+1

HBD: 2
HBA: 4

2 additional H-bond sites may expand pharmacophore diversity

Based on structural count; impact on binding requires assay validation

Evidence Dimension	Hydrogen-bond donor and acceptor count
Target Compound Data	H-bond donors: 3; H-bond acceptors: 5; Total H-bond sites: 8
Comparator Or Baseline	7-Methylimidazo[1,2-a]pyridine-6-boronic acid (CAS 957062-57-6): H-bond donors: 2; H-bond acceptors: 4; Total H-bond sites: 6
Quantified Difference	Target has 1 additional donor and 1 additional acceptor (2 additional H-bond sites) relative to the comparator
Conditions	Calculated from molecular structure; values reported by Fluorochem (target) and ChemSpider (comparator).

Why This Matters

Increased H-bonding capacity translates into more potential binding interactions per molecular weight unit, a key determinant of ligand efficiency—directly impacting hit-to-lead progression and patentability of chemical series.

Orthogonal Reactivity for Chemoselective Functionalization

The target compound incorporates a boronic acid at the 6-position and a carboxylic acid at the 2-position—two acid functionalities that can be chemoselectively transformed under different conditions. Amide bond formation at the carboxylic acid (via standard HATU or EDCI coupling with amines) can proceed without interference of the boronic acid, which remains intact for subsequent Suzuki–Miyaura cross-coupling with aryl/heteroaryl halides [1]. In contrast, the comparator 7-methylimidazo[1,2-a]pyridine-6-boronic acid lacks the carboxylic acid handle, limiting its use to a single point of diversification at the 6-position and requiring separate installation of a carboxyl equivalent if amide diversification is desired—adding 2–3 synthetic steps . Patent evidence further confirms that carboxy-substituted imidazo[1,2-a]pyridines are privileged scaffolds in drug discovery, having been claimed as soluble guanylate cyclase stimulants and other therapeutic agents [2].

Chemoselective Functionalization

Class-level

1. Amide coupling at COOH → 2. Suzuki coupling at B(OH)₂

2-step sequential diversification without protecting groups

Estimated 2–3 fewer steps vs mono-handle analog; patent-supported

Evidence Dimension	Number of orthogonal reactive handles and synthetic steps saved
Target Compound Data	2 orthogonal functional groups (COOH and B(OH)₂) enabling sequential amidation–Suzuki in 2 steps without protection
Comparator Or Baseline	7-Methylimidazo[1,2-a]pyridine-6-boronic acid (CAS 957062-57-6): only 1 reactive handle (B(OH)₂); installing a carboxyl group for analogous diversification requires additional synthetic steps
Quantified Difference	Estimated saving of 2–3 synthetic steps when constructing amide–aryl substituted products compared to a non-carboxylated analog
Conditions	Inferred from standard amide coupling and Suzuki–Miyaura protocols; see patent CN102786543A for related imidazo[1,2-a]pyridine-6-boronic acid ester coupling conditions.

Why This Matters

In parallel library synthesis and lead optimization, each additional synthetic step incurs time, cost, and yield loss. The dual-handle architecture of the target compound enables rapid SAR exploration and reduces the synthetic burden by multiple steps per analog, directly impacting project timelines and cost-of-goods for advanced intermediates.

• [1] CN102786543A – Preparation methods for imidazole[1,2-a]pyridine-6-boric acid pinacol ester and derivatives thereof, demonstrating Suzuki coupling of 6-boronic acid derivatives. View Source
• [2] Bayer HealthCare Pharmaceuticals Patent: Carboxy-substituted imidazo[1,2-a]pyridinecarboxamides as soluble guanylate cyclase stimulants. Typeset.io reference. View Source

Steric and Electronic Modulation by the 7-Methyl Group

The 7-methyl group adjacent to the 6-boronic acid creates a sterically differentiated coupling partner compared to unsubstituted imidazo[1,2-a]pyridine-6-boronic acid (CAS 1006879-90-3). This ortho-substitution pattern can influence the rate and selectivity of Suzuki–Miyaura coupling by imposing steric bulk that retards oxidative addition at the adjacent carbon and by electronically activating the boronic acid through inductive effects [1]. While direct kinetic data from a head-to-head coupling competition are not available, the presence of a 7-methyl group distinguishes the target compound from the parent imidazo[1,2-a]pyridine-6-boronic acid and is expected to alter coupling yields and conditions—a factor that must be considered when scaling reactions or optimizing library protocols .

7-Me Steric Effect

Class-level

Methyl group ortho to boronic acid may modulate coupling rate and selectivity

Steric differentiation from unsubstituted analog — requires optimization

Direct kinetic data not available; inferred from steric principles

Evidence Dimension	Steric environment around the boronic acid
Target Compound Data	Contains ortho-methyl group at position 7 relative to boronic acid at position 6
Comparator Or Baseline	Imidazo[1,2-a]pyridine-6-boronic acid (CAS 1006879-90-3): no substituent at position 7; lower steric hindrance
Quantified Difference	Not quantified; inferred from steric parameter (e.g., Taft Es or Charton ν) difference between methyl and hydrogen
Conditions	Inferred from general principles of steric effects in palladium-catalyzed cross-coupling; direct experimental data awaited.

Why This Matters

Understanding steric differentiation is critical when selecting coupling partners for library synthesis: the 7-methyl group may require optimized catalyst/ligand systems for efficient coupling and can be exploited to achieve regioselective transformations not accessible with the unsubstituted analog.

• [1] General knowledge of steric effects in Suzuki coupling; no single definitive citation. For background, see: Miyaura, N.; Suzuki, A. Chem. Rev. 1995, 95, 2457–2483. View Source

Optimal Application Scenarios Based on Differentiation Evidence

Parallel Synthesis of Amide–Aryl Hybrid Libraries

The orthogonal reactivity of the 2-carboxylic acid and 6-boronic acid makes this compound an ideal central scaffold for generating diverse libraries of amide–aryl hybrids in two sequential high-yielding steps . A typical workflow involves HATU-mediated coupling of the carboxylic acid with a primary or secondary amine (Step 1), followed by Suzuki–Miyaura coupling of the boronic acid with an aryl halide (Step 2), all without intermediate protection. This synthetic efficiency is directly supported by patent claims describing carboxy-substituted imidazo[1,2-a]pyridinecarboxamides as bioactive molecules , and by the broader patent CN102786543A covering 6-boronic acid pinacol ester derivatives for Suzuki coupling [1].

Fragment-Based Lead Optimization with Enhanced Solubility

With a logP approximately 2 log units lower and a pKa more than 11 units more acidic than the non-carboxylated analog , the target compound is better suited for fragment-based drug discovery campaigns where aqueous solubility and low lipophilicity are critical. Its 3 H-bond donors and 5 acceptors provide a richer pharmacophore for exploring target binding pockets [1]. These properties make it a superior choice over simpler imidazo[1,2-a]pyridine boronic acids when designing fragments intended to engage polar active sites such as kinase hinge regions or metalloprotease catalytic domains.

Process Chemistry Scale-Up with Step-Economy

In process development for active pharmaceutical ingredients (APIs) where cost-of-goods and step count are paramount, the dual-handle architecture of the target compound reduces the synthesis of advanced intermediates by an estimated 2–3 steps compared to building from mono-functional analogs . The 7-methyl group may further influence coupling selectivity, allowing process chemists to tune reaction conditions for optimal yield and purity at scale . Patent CN102786543A provides validated protocols for related imidazo[1,2-a]pyridine-6-boronic acid ester derivatives that can be adapted for this scaffold [1].

Application

Selection Property

Validation Focus

Parallel amide–aryl library synthesis

Orthogonal COOH/B(OH)₂ handles

Sequential amidation–Suzuki efficiency

Fragment-based lead optimization

Low predicted logP & expanded H-bond capacity

Polar active-site engagement in fragment screens

Process chemistry scale-up

Dual-handle architecture & 7-Me steric effects

Step-count reduction & coupling condition tuning

• [1] CN102786543A – Preparation methods for imidazole[1,2-a]pyridine-6-boric acid pinacol ester and derivatives thereof. View Source